molecular formula C₂₀H₂₈O₃ B1157756 17-Deoxy Cortienyl Aldehyde

17-Deoxy Cortienyl Aldehyde

Cat. No.: B1157756
M. Wt: 316.43
Attention: For research use only. Not for human or veterinary use.
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Description

17-Deoxy Cortienyl Aldehyde is a corticosteroid derivative characterized by the absence of a hydroxyl group at the C-17 position, replaced by a methine group (δC 51.9, d) . This structural modification distinguishes it from its hydroxylated counterparts, such as cortienyl derivatives, and impacts its physicochemical and biological properties. The compound exists in stereoisomeric forms, including (E)- and (Z)-17-deoxyaldehyde derivatives, with molecular weights of 344.45 g/mol and distinct spatial configurations that influence reactivity and stability .

Properties

Molecular Formula

C₂₀H₂₈O₃

Molecular Weight

316.43

Origin of Product

United States

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

Key Structural Features

  • 17-Deoxy Cortienyl Aldehyde : Lacks the C-17 hydroxyl group, resulting in a methine group at this position. NMR data (¹H: δH 1.16, m; ¹³C: δC 51.9, d) confirm this alteration .
  • Cortienyl Derivatives (e.g., Compound 1 in ) : Retain a tertiary hydroxyl group at C-17 (δC 84.9, s), enhancing polarity and hydrogen-bonding capacity.
  • 17-Deoxy Dexamethasone: Another 17-deoxy corticosteroid, identified as a degradation product of clobetasol. It shares the absence of the C-17 hydroxyl group but retains glucocorticoid-related functional groups .
Table 1: Structural and Molecular Comparison
Compound C-17 Substituent Molecular Weight (g/mol) Key Features
17-Deoxy Cortienyl Aldehyde Methine (CH) 344.45 Aldehyde group, stereoisomeric forms
Cortienyl Derivative (Compound 1) Hydroxyl (OH) ~360 (estimated) Enhanced polarity, hydrogen bonding
17-Deoxy Dexamethasone Methine (CH) 392.44 Glucocorticoid backbone, degradation product
(E)-17-Deoxyaldehyde Aldehyde (CHO) 344.45 E-configuration, stabilized steric interactions
(Z)-17-Deoxyaldehyde Aldehyde (CHO) 344.45 Z-configuration, potential isomerization risks

Pharmacological and Functional Comparisons

Stability and Degradation

  • 17-Deoxy Derivatives : Prone to degradation under oxidative or acidic conditions. For example, 17-deoxy dexamethasone forms as a degradant in clobetasol formulations due to excipient interactions and pH shifts .
  • Stereoisomer Stability : The (E)- and (Z)-isomers of 17-deoxyaldehyde may exhibit differential stability, with the Z-form more susceptible to isomerization under UV exposure .
Table 2: Stability Profiles
Compound Major Degradation Pathways Key Degradants
17-Deoxy Cortienyl Aldehyde Oxidation, isomerization Enol aldehyde isomers, ketones
17-Deoxy Dexamethasone Hydrolysis, oxidation 21-Dehydro derivatives, oxetanes
Cortienyl Derivatives Dehydration, photo-degradation Dehydrated analogs, epoxides

Enzymatic Interactions and Metabolism

Aldehyde Dehydrogenase (ALDH) Interactions

Role of Aldehyde Deformylating Oxygenases (ADO)

ADO enzymes catalyze the conversion of aldehydes to alkanes.

Q & A

Q. How should researchers address low yields in the synthesis of 17-Deoxy Cortienyl Aldehyde derivatives?

  • Methodological Answer : Optimize reaction stoichiometry via Design of Experiments (DoE) frameworks (e.g., response surface methodology). Screen alternative catalysts (e.g., organocatalysts vs. transition metals) and solvents (e.g., DMF vs. THF). For purification, employ flash chromatography with gradient elution or recrystallization in polar aprotic solvents. Report yield calculations (theoretical vs. actual) with error margins .

Tables for Methodological Reference

Technique Application Key Parameters Evidence
Mass Spectrometry ImagingSpatial distribution in tissuesResolution: 10–50 µm; Ionization: MALDI
NMR SpectroscopyStructural confirmationSolvent: CDCl₃; Field Strength: 500 MHz
Isotopic TracingMetabolic pathway elucidationLabel: ¹³C; Detection: LC-MS/MS
Computational DockingBioactivity predictionSoftware: AutoDock Vina; Grid Size: 25 ų

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